Cas no 162891-14-7 (2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid
• CAS No: 162891-14-7
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• MDL: MFCD18393736
• CID: 4969542
• PubChem ID: 119006270
• Update Time: 2025-05-26

2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitromandelic acid
• 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid

• MDL： MFCD18393736
• Inchi： 1S/C8H6ClNO5/c9-6-2-1-4(10(14)15)3-5(6)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： QXWOROHJHDZOPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.3
• Topological Polar Surface Area: 103

Additional information on 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid (CAS: 162891-14-7)

2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid (CAS: 162891-14-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as a key intermediate in the production of small-molecule inhibitors targeting specific tyrosine kinases involved in cancer progression. The study highlighted the compound's unique structural features, which allow for efficient modification and optimization of pharmacological properties.

In another significant development, a team from the University of Cambridge reported the use of 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid in the development of antimicrobial agents. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

Further research has explored the compound's potential in neurodegenerative disease treatment. A 2023 study in ACS Chemical Neuroscience demonstrated that certain derivatives of 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. This finding opens new avenues for the development of therapeutic agents targeting neurological disorders.

The synthetic chemistry community has also made progress in developing more efficient methods for producing 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid. A recent publication in Organic Process Research & Development described a novel catalytic process that improves yield and reduces environmental impact compared to traditional synthetic routes. This advancement is particularly important for scaling up production while maintaining cost-effectiveness and sustainability.

Looking forward, researchers anticipate that 2-(2-chloro-5-nitrophenyl)-2-hydroxyacetic acid will continue to play a significant role in drug discovery efforts. Its versatile chemical structure and demonstrated biological activity make it a valuable building block for medicinal chemistry. Future studies are expected to explore its potential in additional therapeutic areas and to further optimize its pharmacological profile through structural modifications.